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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of wool fibers using C.I.

Mordant Orange 6. This synthetic azo dye is a chrome dye, which necessitates a mordanting

step with a chromium salt to form a stable, light- and wash-fast color complex within the wool

fiber. The following protocol is based on the after-chrome dyeing method, a common industrial

practice for this class of dyes.

Introduction
C.I. Mordant Orange 6 (C.I. 26520) is an acid mordant dye primarily used for dyeing protein

fibers such as wool, silk, and nylon. Its application results in a brilliant orange hue with good

fastness properties, making it suitable for various textile applications, including loose wool,

tops, and yarn. The dyeing process involves the initial application of the acid dye to the wool,

followed by a post-treatment with a chromium salt, typically potassium dichromate, which acts

as the mordant. This process fixes the dye to the fiber through the formation of a coordination

complex.
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Material/Reagent Grade Purpose

Wool Yarn/Fabric Scoured Substrate for dyeing

C.I. Mordant Orange 6 - Dyestuff

Acetic Acid (CH₃COOH) Glacial pH adjustment of the dyebath

Sodium Sulfate (Na₂SO₄) Anhydrous Leveling agent

Potassium Dichromate

(K₂Cr₂O₇)
Analytical Mordant

Formic Acid (HCOOH) 85% Assistant in chroming

Non-ionic Wetting Agent - To ensure even wetting of wool

Experimental Protocols
The wool dyeing process with Mordant Orange 6 using the after-chrome method can be

divided into three main stages: pre-treatment of wool, dyeing, and post-mordanting (chroming).

Pre-treatment of Wool (Scouring)
Prior to dyeing, wool must be scoured to remove any natural grease, suint, and other impurities

that could interfere with dye uptake.

Parameter Value Purpose

Scouring Agent
0.5 - 1.0 g/L non-ionic

detergent
Removal of impurities

Sodium Carbonate (optional) 0.5 g/L To aid in grease removal

Temperature 50 - 60°C Optimal for scouring

Duration 20 - 30 minutes To ensure thorough cleaning

Liquor Ratio 1:30
Ratio of wool weight to water

volume
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Prepare the scouring bath with water, non-ionic detergent, and sodium carbonate (if used).

Introduce the wool into the bath and slowly raise the temperature to 50-60°C.

Maintain this temperature for 20-30 minutes with gentle agitation.

Rinse the wool thoroughly with warm water, followed by a cold water rinse.

Gently squeeze out excess water.

Dyeing
This stage involves the application of the Mordant Orange 6 dye to the scoured wool.

Parameter Value (% on weight of fiber - owf)

C.I. Mordant Orange 6 1.0 - 4.0%

Acetic Acid (80%) 2.0 - 4.0%

Sodium Sulfate 5.0 - 10.0%

Liquor Ratio 1:20 - 1:40

Initial Temperature 40°C

Rate of Temperature Rise 1 - 2°C/minute

Dyeing Temperature 100°C (Boil)

Dyeing Duration at Boil 45 - 60 minutes

Protocol:

Set up a dyebath with the required amount of water and add the sodium sulfate and acetic

acid.

Introduce the wet, scoured wool into the dyebath at 40°C.

Run the material for 10 minutes to ensure even wetting and pH distribution.
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Add the pre-dissolved Mordant Orange 6 dye solution to the bath.

Raise the temperature to boiling (100°C) at a rate of 1-2°C per minute.

Maintain the boil for 45-60 minutes, with occasional gentle stirring to ensure even dyeing.

Post-Mordanting (Chroming)
After the initial dyeing, the mordant is applied to fix the dye.

Parameter Value (% on weight of fiber - owf)

Potassium Dichromate 0.5 - 2.0% (typically half the dye %)

Formic Acid (85%) 1.0 - 2.0%

Chroming Temperature 100°C (Boil)

Chroming Duration 30 - 45 minutes

Protocol:

After the dyeing phase, cool the dyebath to approximately 70-80°C.

Add the potassium dichromate to the bath and stir to dissolve.

Slowly add the formic acid.

Raise the temperature back to a boil (100°C).

Continue boiling for 30-45 minutes to complete the chroming process.

Turn off the heat and allow the bath to cool down slowly before rinsing the wool.

Rinse the dyed wool thoroughly with warm water and then cold water until the water runs

clear.

Dry the wool at a moderate temperature, away from direct sunlight.
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Experimental Workflow
1. Pre-treatment (Scouring)

2. Dyeing

3. Post-Mordanting (Chroming)

Prepare Scouring Bath
(Non-ionic detergent, Na₂CO₃)

Heat to 50-60°C

Scour Wool (20-30 min)

Rinse Thoroughly

Prepare Dyebath
(Acetic Acid, Sodium Sulfate)

Scoured Wool

Introduce Wool at 40°C

Add Mordant Orange 6

Raise to Boil (100°C)

Dye at Boil (45-60 min)

Cool Dyebath to 70-80°C

Dyed Wool

Add Potassium Dichromate
& Formic Acid

Raise to Boil (100°C)

Chrome at Boil (30-45 min)

Cool & Rinse

Dry

final_product

Final Product:
Dyed Wool
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Wool Dyeing Workflow with Mordant Orange 6

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat.

Handle all chemicals, especially potassium dichromate (a known carcinogen and

environmental hazard) and acids, in a well-ventilated area or under a fume hood.

Dispose of all chemical waste according to institutional and local regulations. Due to the

environmental toxicity of chromium, spent dyebaths and rinse waters require specialized

treatment.

To cite this document: BenchChem. [Application Notes: Protocol for Wool Dyeing with
Mordant Orange 6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607250#protocol-for-using-mordant-orange-6-in-
wool-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

